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Compound of Interest

Compound Name: Boc-D-Asp-OFm

Cat. No.: B12092058

For researchers and scientists in the field of drug development, ensuring safe and compliant
disposal of chemical reagents is paramount. This document outlines the essential procedures
for the proper disposal of Boc-D-Asp-OFm (N-a-tert-Butoxycarbonyl-D-aspartic acid [3-9-
fluorenylmethyl ester), a key building block in peptide synthesis. Adherence to these guidelines
is critical for laboratory safety and environmental protection.

Immediate Safety and Handling Protocols

While a specific Safety Data Sheet (SDS) for Boc-D-Asp-OFm is not readily available,
information from structurally related compounds indicates that it should be handled with
standard laboratory precautions. Boc-D-Asp-OFm is typically a white to off-white solid and is
not classified as a hazardous substance. However, it is crucial to minimize exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.

Body Protection: Wear a lab coat and appropriate protective clothing.

Engineering Controls:
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« Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation
of dust.

Step-by-Step Disposal Procedures

The disposal of Boc-D-Asp-OFm should be conducted in accordance with local, state, and
federal regulations. As it is not considered a hazardous chemical, the primary disposal route is
as solid chemical waste.

Collection:

o Collect waste Boc-D-Asp-OFm in a designated, clearly labeled, and sealed container.

o Avoid mixing with other chemical waste streams, particularly solvents or reactive
chemicals.

Container Labeling:

o Label the waste container with "Boc-D-Asp-OFm" and the appropriate chemical structure
or formula.

o Include the date of accumulation.

Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.

Disposal:
o Arrange for pickup by a licensed chemical waste disposal company.

o Provide the waste manifest with the full chemical name and any available safety
information.

o Do not dispose of Boc-D-Asp-OFm down the drain or in regular trash.

Chemical and Physical Properties Summary
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The following table summarizes the key quantitative data for Boc-D-Asp-OFm and related
compounds. This information is essential for proper handling and for the waste disposal
contractor.

Property Value

(R)-4-((9H-fluoren-9-yl)methoxy)-2-(tert-
butoxycarbonylamino)-4-oxobutanoic acid

Chemical Name

N-alpha-tert-Butyloxycarbonyl-aspartic acid

Synonyms gamma-fluorenylmethyl ester, Boc-D-Asp(OFm)-
OH[1]

CAS Number 123417-19-6[1]

Molecular Formula C23H25N06[2]

Molecular Weight 411.4 g/mol [2]

Appearance White to off-white solid[3][4]

Solubility Slightly soluble in water[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Boc-D-
Asp-OFm.
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Boc-D-Asp-OFm Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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